
Hsd17B13-IN-86: Application Notes for Stock
Solution Preparation and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hsd17B13-IN-86

Cat. No.: B12374609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Hsd17B13-IN-86, a potent inhibitor of 17β-hydroxysteroid dehydrogenase 13 (HSD17B13).

Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of

experimental results.

Physicochemical Properties and Activity
Hsd17B13-IN-86 is a small molecule inhibitor of HSD17B13 with a reported IC50 value of ≤ 0.1

μM for estradiol, making it a valuable tool for studying the role of HSD17B13 in various liver

diseases, including non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis

(NASH)[1].

A summary of its key quantitative data is presented in the table below.

Property Value Reference

Molecular Weight 476.34 g/mol [1]

CAS Number 2770247-78-2 [1]

IC50 (Estradiol) ≤ 0.1 μM [1]
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Stock Solution Preparation
The following protocol outlines the recommended procedure for preparing a stock solution of

Hsd17B13-IN-86.

Materials:

Hsd17B13-IN-86 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol:

Equilibration: Allow the vial of Hsd17B13-IN-86 powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Hsd17B13-IN-86 powder using a

calibrated analytical balance in a chemical fume hood.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired stock concentration. For example, to prepare a 10 mM stock solution, add the

volume of DMSO calculated using the following formula:

Volume (μL) = (Mass (mg) / 476.34 g/mol ) * 100,000

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible

particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene or glass vials. The volume of the aliquots should

be based on the typical experimental requirements.

Storage and Stability
Proper storage of the Hsd17B13-IN-86 stock solution is critical for maintaining its chemical

integrity and biological activity.

Storage Condition Shelf Life

-20°C Up to 1 month

-80°C Up to 6 months

Recommendations:

Store the stock solution aliquots in a freezer at -20°C for short-term storage or -80°C for

long-term storage.

Protect the vials from light.

Before use, thaw a single aliquot at room temperature and gently mix before dilution into an

aqueous buffer for your experiment.

Avoid repeated freeze-thaw cycles of the stock solution. Discard any unused portion of a

thawed aliquot.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways involving HSD17B13 and a

general experimental workflow for utilizing Hsd17B13-IN-86.
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Caption: HSD17B13 signaling in hepatocytes.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12374609#hsd17b13-in-86-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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